Terresterone A
Overview
Description
Terresterone A is a natural product found in Thelephora terrestris with data available.
Scientific Research Applications
Endocrine System Effects
Terresterone A, found in Tribulus terrestris, has been studied for its effects on the endocrine system. Research indicates that it does not stimulate androgen-sensitive tissues like the prostate and seminal vesicle in both intact and castrated male rats, suggesting a lack of androgenic activity. However, it may have a positive effect on rat sperm production without altering circulating androgen levels (Martino-Andrade et al., 2010). In another study, significant increases in testosterone and other hormones were observed in primates and rabbits after administration of Tribulus terrestris extract, indicating potential usefulness in managing erectile dysfunction (Gauthaman & Adaikan, 2008).
Cytotoxic and Embryotoxic Effects
A study on new sesterterpenoids, including terretonins derived from Aspergillus ustus, showed that these compounds were tested for cytotoxic and embryotoxic effects using sperm and developing embryos of the sea urchin Strongylocentrotus intermedius and human cancer cells (Oleinikova et al., 2016).
Reproductive System Enhancement
Terresterone A has been evaluated for its role in reproductive system enhancement. In one study, Tribulus terrestris extract showed good aphrodisiac properties in castrated rats, indicated by improvements in sexual behavior and increased serum testosterone levels (Tyagi et al., 2008). Another study suggested that Tribulus terrestris possesses antioxidant activity and enhances the reproductive system, evidenced by improved sperm characteristics and sex hormone levels in male Wistar rats exposed to a toxicant (Sharma et al., 2013).
Diabetes Management
Research has also investigated the protective effects of Tribulus terrestris in diabetes. A study found that it significantly decreased levels of certain enzymes and reduced malondialdehyde levels in the liver, indicating potential protective effects against oxidative stress in diabetes mellitus (Amin et al., 2006).
Sexual Dysfunction Treatment
In a clinical study, Tribulus terrestris extract showed significant improvement in sexual function in women with sexual dysfunction. The study highlighted its safety and effectiveness in treating female sexual dysfunction (Gama et al., 2014).
Phytochemical Properties
A study on the phytochemical properties of Tribulus terrestris revealed its potential for cytotoxic and antimicrobial applications. The presence of various bioactive components like siloxane derivatives and phytosterol indicates potential uses in medicine (Khalid et al., 2022).
properties
Product Name |
Terresterone A |
|---|---|
Molecular Formula |
C21H26O4 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
(2S,3S,9S,10R,13S,14S)-17-acetyl-2,3-dihydroxy-10,13-dimethyl-1,2,3,6,9,11,14,15-octahydrocyclopenta[a]phenanthren-12-one |
InChI |
InChI=1S/C21H26O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-18,23-24H,4,7,9-10H2,1-3H3/t15-,16-,17-,18-,20-,21+/m0/s1 |
InChI Key |
BYQIJKZHMIZGDV-JPRZGNOKSA-N |
Isomeric SMILES |
CC(=O)C1=CC[C@@H]2[C@@]1(C(=O)C[C@H]3C2=CCC4=C[C@@H]([C@H](C[C@]34C)O)O)C |
Canonical SMILES |
CC(=O)C1=CCC2C1(C(=O)CC3C2=CCC4=CC(C(CC34C)O)O)C |
synonyms |
2beta,3alpha-dihydroxypregna-4,7,16-trien-12,20-dione terresterone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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